Cas no 933753-12-9 (3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid)

• Product Name: 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid
• CAS No: 933753-12-9
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• MDL: MFCD00487256
• CID: 1078179
• PubChem ID: 25248730
• Update Time: 2025-06-09

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Amino-1H-1,2,4-triazol-3-yl)propanoic acid
• 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid
• 3-(5-Amino-1H-1,2,4-triazol-3-yl)propanoic acid, AldrichCPR
• Z803126284
• DTXSID70649480
• FT-0683937
• AKCLMRLUECNBLP-UHFFFAOYSA-N
• 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoicacid
• 933753-12-9
• VS-03682
• 3-(5-amino-4H-1,2,4-triazol-3-yl)propanoic acid
• MFCD01140005
• AKOS005174526
• EN300-182955
• AKOS005168876
• AKOS002657050
• CS-0237386
• G30254
• STK353449
• BBL013126
• ALBB-014878
• 1H-1,2,4-triazole-5-propanoic acid, 3-amino-

• MDL： MFCD00487256
• Inchi： 1S/C5H8N4O2/c6-5-7-3(8-9-5)1-2-4(10)11/h1-2H2,(H,10,11)(H3,6,7,8,9)
• InChI Key： AKCLMRLUECNBLP-UHFFFAOYSA-N
• SMILES： OC(CCC1=NC(N)=NN1)=O

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 105Ų

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid: A Comprehensive Overview

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid (CAS No. 933753-12-9) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, also known as 3-(3-amino-1H-1,2,4-triazol-5-yl)propionic acid, has gained attention due to its unique structural features and potential applications in pharmaceutical and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Properties and Structure:

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid is a small organic molecule with the molecular formula C6H9N3O2. The compound features a 1,2,4-triazole ring linked to a propionic acid moiety through an amino group. The presence of the triazole ring and the carboxylic acid group imparts unique chemical properties to the molecule. The triazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design. The carboxylic acid group adds polarity and can participate in various chemical reactions such as esterification and amidation.

The compound is typically synthesized through a multi-step process involving the condensation of an appropriate amine with a nitrile or an isocyanate followed by hydrolysis to form the carboxylic acid. Recent advancements in synthetic methods have focused on improving the yield and purity of the final product while minimizing environmental impact.

Synthesis Methods:

The synthesis of 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid can be achieved through several routes. One common method involves the reaction of 3-amino-1H-1,2,4-triazole with bromopropionic acid or its ester derivative. This reaction typically proceeds via nucleophilic substitution followed by hydrolysis to form the desired product. Another approach involves the coupling of 3-amino-1H-1,2,4-triazole with propionyl chloride in the presence of a base such as triethylamine.

Recent studies have explored greener synthetic methods to reduce the environmental footprint of these reactions. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. Additionally, the use of catalysts such as palladium or copper complexes has been investigated to enhance reaction efficiency.

Biological Activities:

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid has shown promising biological activities that make it an attractive candidate for pharmaceutical development. One of its key properties is its ability to act as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, it has been reported to inhibit histone deacetylases (HDACs), which are implicated in epigenetic regulation and have been targeted for cancer therapy.

In addition to its enzymatic inhibition properties, 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid has demonstrated antioxidant and anti-inflammatory effects. These properties are attributed to its ability to scavenge free radicals and modulate inflammatory signaling pathways. Recent studies have also explored its potential as an antiviral agent against various viral infections.

Clinical Applications:

The potential clinical applications of 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid are diverse and promising. In cancer therapy, compounds derived from this scaffold have shown efficacy in preclinical models by inhibiting HDACs and inducing apoptosis in cancer cells. Clinical trials are currently underway to evaluate their safety and efficacy in human patients.

In the field of neurodegenerative diseases, compounds based on this structure have been investigated for their neuroprotective effects. Preclinical studies have demonstrated that these compounds can reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease and Parkinson's disease.

Current Research Trends:

The ongoing research on 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid is focused on optimizing its pharmacological properties for specific therapeutic applications. One area of interest is the development of prodrugs that can enhance bioavailability and reduce side effects. For example, ester prodrugs have been synthesized to improve oral absorption and stability in vivo.

Nanotechnology-based delivery systems are also being explored to enhance the therapeutic efficacy of this compound. Nanoparticles loaded with 3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid have shown improved targeting and sustained release properties in preclinical studies.

Conclusion:

3-(3-Amino-1H-1,2,4-triazol-5-yl)propanoic acid (CAS No. 933753-12-9) is a multifaceted compound with significant potential in pharmaceutical and medicinal chemistry. Its unique chemical structure imparts valuable properties such as enzymatic inhibition, antioxidant activity, and anti-inflammatory effects. Ongoing research continues to uncover new applications and optimize its pharmacological profile for clinical use. As advancements in synthetic methods and delivery systems continue to evolve, this compound holds promise for addressing unmet medical needs in various therapeutic areas.